Cas no 2173413-22-2 (1-tert-butoxycarbonyl-3-methoxy-2-methyl-azetidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-3-methoxy-2-methyl-azetidine-3-carboxylic acid
• CAS No: 2173413-22-2
• MF: C₁₁H₁₉NO₅
• MW: 245.27
• CID: 5096473
• PubChem ID: 134195906
• Update Time: 2026-03-02

1-tert-butoxycarbonyl-3-methoxy-2-methyl-azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butoxycarbonyl-3-methoxy-2-methyl-azetidine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-3-methoxy-2-methylazetidine-3-carboxylicacid
• 1-Boc-3-methoxy-2-methyl-azetidine-3-carboxylic acid
• SCHEMBL19799356
• 2920318-59-6
• F71038
• PS-20084
• SY323924
• (2R)-1-tert-butoxycarbonyl-3-methoxy-2-methyl-azetidine-3-carboxylic acid
• 3-methoxy-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• 2173413-22-2
• 1-(tert-Butoxycarbonyl)-3-methoxy-2-methylazetidine-3-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-3-methoxy-2-methylazetidine-3-carboxylic acid
• MFCD31728826
• DB-162015
• 1-Boc-3-methoxy-2-methylazetidine-3-carboxylic Acid

• Inchi： 1S/C11H19NO5/c1-7-11(16-5,8(13)14)6-12(7)9(15)17-10(2,3)4/h7H,6H2,1-5H3,(H,13,14)
• InChI Key： OPTNSYPKAABPFA-UHFFFAOYSA-N
• SMILES： OC(C1(CN(C(OC(C)(C)C)=O)C1C)OC)=O

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.1Ų